2-Amino-4-(isopropylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Amino-4-(isopropylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C12H12N4S2 and its molecular weight is 276.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Thieno[2,3-d]pyrimidines
- The reaction of 2-aminothiophene-3-carbonitriles with heterocumulenes, such as phenyl isothiocyanate, leads to the formation of dithieno-pyrimido pyrimidines. This process has been studied for its potential in synthesizing complex heterocyclic compounds (Gewald et al., 1991).
Nucleophilic Substitution Reactions
- Highly functionalized heterocycles, such as 6-alkyl or 6-aralkylsulfanyl-2,4-bis-(amidomethylsulfanyl) pyrimidine-5-carbonitriles, have been shown to react selectively in the 2-position with various secondary cyclic amines. This discovery is significant for the selective synthesis of substituted thienopyrimidines (Drescher et al., 2007).
Conversion to Thieno[3,2-d]pyrimidines
- Novel trisubstituted thieno[3,2-d]pyrimidines can be synthesized from 3-aminothiophene-2-carbonitriles, providing a pathway for creating diverse pyrimidine derivatives (Ren et al., 1986).
Antimicrobial Activity
- Pyrazolo[3,4-d]pyrimidine derivatives, synthesized from amino-6-aryl-2-phenyl pyrimidine-5-carbonitriles, have been evaluated for their antibacterial activity, indicating potential applications in developing new antimicrobial agents (Rostamizadeh et al., 2013).
Biological Activity Studies
- Thieno[2,3-d]pyrimidines derived from 2-aminothiophene-3-carboxylic acid esters have undergone biological activity examination, highlighting their potential in medical research (Al-Taisan et al., 2010).
Antitumoral Activity
- Hydrazinopyrimidine-5-carbonitrile derivatives have shown in vitro antitumoral activity against different types of human cancers, indicating their potential in cancer treatment research (Cocco et al., 2006).
Properties
IUPAC Name |
2-amino-4-propan-2-ylsulfanyl-6-thiophen-2-ylpyrimidine-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4S2/c1-7(2)18-11-8(6-13)10(15-12(14)16-11)9-4-3-5-17-9/h3-5,7H,1-2H3,(H2,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPHVHDJMBYAUEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=NC(=NC(=C1C#N)C2=CC=CS2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.